Cas no 189064-48-0 (Carebastine Methyl Ester)

• Product Name: Carebastine Methyl Ester
• CAS No: 189064-48-0
• MF: C₃₃H₃₉NO₄
• MW: 513.667069673538
• CID: 907594
• Update Time: 2025-06-11

Carebastine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Carebastine Methyl Ester
• methyl 2-[4-[4-(4-benzhydryloxypiperidin-1-yl)butanoyl]phenyl]-2-methylpropanoate
• 4-[4-[4-(DiphenylMethoxy)-1-piperidinyl]-1-oxobutyl]-α,α-diMethyl-benzeneacetic Acid Methyl Ester

• Inchi： 1S/C33H39NO4/c1-33(2,32(36)37-3)28-18-16-25(17-19-28)30(35)15-10-22-34-23-20-29(21-24-34)38-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3
• InChI Key： MSGNQXZBCGURTB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)C1C=CC=CC=1)C1CCN(CCCC(C2C=CC(=CC=2)C(C(=O)OC)(C)C)=O)CC1

Computed Properties

• Exact Mass: 513.28800

Experimental Properties

• PSA: 55.84000
• LogP: 6.30860

Additional information on Carebastine Methyl Ester

Chemical Profile of Carebastine Methyl Ester (CAS No. 189064-48-0)

Carebastine Methyl Ester, identified by the Chemical Abstracts Service registry number (CAS No. 189064-48-0), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential biological activities, particularly in the modulation of neurotransmitter systems. Its molecular structure and pharmacological properties make it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of Carebastine Methyl Ester features a complex arrangement of functional groups that contribute to its unique reactivity and interaction with biological targets. The ester moiety in its name underscores its classification as an ester derivative, which is a common structural motif in many bioactive molecules. This feature often plays a crucial role in determining the compound's solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been growing interest in compounds that can modulate neurotransmitter pathways, particularly those involving serotonin and dopamine receptors. Carebastine Methyl Ester has been studied for its potential role in these systems, with preliminary research suggesting that it may exhibit properties similar to certain known pharmacological agents. These studies often focus on understanding how such compounds interact with specific receptor subtypes and how these interactions can lead to therapeutic effects.

One of the most compelling aspects of Carebastine Methyl Ester is its potential as a lead compound for drug development. The pharmaceutical industry continually seeks novel molecules that can address unmet medical needs, and compounds like this one offer a starting point for further exploration. Researchers are particularly interested in its ability to interact with serotonin receptors, which are implicated in various neurological and psychiatric disorders. By understanding the mechanisms by which Carebastine Methyl Ester affects these receptors, scientists hope to develop more effective treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of Carebastine Methyl Ester is another area where it stands out. The process typically involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. Techniques such as chromatography and spectroscopic analysis are routinely used to characterize the compound and confirm its identity.

Recent advancements in computational chemistry have also played a significant role in studying Carebastine Methyl Ester. Molecular modeling techniques allow researchers to predict how the compound might behave in different environments and how it might interact with biological targets at the molecular level. These simulations provide valuable insights into the compound's potential efficacy and side effects before any experimental testing is conducted. This approach not only saves time but also reduces the need for extensive laboratory work, making drug discovery more efficient.

The pharmacokinetic properties of Carebastine Methyl Ester are another critical area of study. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies suggest that Carebastine Methyl Ester may exhibit favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance rates. These characteristics are desirable for any therapeutic agent intended for clinical use.

Furthermore, the safety profile of Carebastine Methyl Ester has been evaluated through various toxicological studies. These assessments aim to identify any potential adverse effects associated with the compound at different doses and exposure durations. By conducting thorough safety evaluations, researchers can better assess the risks and benefits associated with using Carebastine Methyl Ester in clinical settings.

The potential applications of Carebastine Methyl Ester extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in other areas such as agrochemicals and specialty chemicals, where its unique properties might offer advantages over existing compounds. For instance, its interaction with biological systems suggests that it could be used to develop novel pesticides or herbicides that target specific biological pathways in pests while minimizing harm to non-target organisms.

The regulatory landscape surrounding new chemical entities like Carebastine Methyl Ester is also an important consideration. Regulatory agencies require extensive documentation demonstrating the safety and efficacy of new compounds before they can be approved for use in humans or animals. Researchers must navigate complex regulatory requirements throughout the development process, ensuring compliance with all relevant guidelines.

In conclusion, Carebastine Methyl Ester (CAS No. 189064-48-0) represents a promising chemical entity with significant potential in various fields of research and application. Its unique molecular structure, pharmacological properties,and synthetic accessibility make it an attractive candidate for further exploration, particularly in areas related to neurotransmitter modulation and drug development, The continued study of this compound holds promise for advancing our understanding of biological systems,and may lead to new therapeutic interventions, improving human health outcomes.